Cas no 1780628-98-9 (1-amino-3,3-difluoro-cyclohexanecarboxylic acid)
1-Amino-3,3-difluoro-cyclohexanecarboxylic acid is a fluorinated cyclohexane derivative featuring both an amino and a carboxylic acid functional group. The presence of two fluorine atoms at the 3-position enhances its steric and electronic properties, making it a valuable building block in medicinal chemistry and peptide research. Its rigid cyclohexane backbone contributes to conformational stability, while the difluoro substitution can influence lipophilicity and metabolic resistance. This compound is particularly useful in the design of bioactive molecules, including enzyme inhibitors and receptor modulators, where fluorine incorporation is desirable for tuning binding affinity or pharmacokinetic properties. It is typically employed as an intermediate in synthetic organic and pharmaceutical applications.
1780628-98-9 structure
Product Name:1-amino-3,3-difluoro-cyclohexanecarboxylic acid
CAS No:1780628-98-9
MF:C7H11F2NO2
MW:179.16454911232
CID:5305223
Update Time:2026-03-10
1-amino-3,3-difluoro-cyclohexanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylic acid, 1-amino-3,3-difluoro-
- 1-amino-3,3-difluoro-cyclohexanecarboxylic acid
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- Inchi: 1S/C7H11F2NO2/c8-7(9)3-1-2-6(10,4-7)5(11)12/h1-4,10H2,(H,11,12)
- InChI Key: ZRMKDSUKQKSKSN-UHFFFAOYSA-N
- SMILES: C1(N)(C(O)=O)CCCC(F)(F)C1
1-amino-3,3-difluoro-cyclohexanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-100mg |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 100mg |
¥3143.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-250mg |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 250mg |
¥5028.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-500mg |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 500mg |
¥8385.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-1g |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 1g |
¥12571.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-100.0mg |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 100.0mg |
¥3143.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-250.0mg |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 250.0mg |
¥5028.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-500.0mg |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 500.0mg |
¥8385.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-1.0g |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 1.0g |
¥12571.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-100MG |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 100MG |
¥ 3,201.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1305-250MG |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid |
1780628-98-9 | 95% | 250MG |
¥ 5,121.00 | 2023-04-14 |
1-amino-3,3-difluoro-cyclohexanecarboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1780628-98-9)1-amino-3,3-difluoro-cyclohexanecarboxylic acid
Order Number:A1071660
Stock Status:in Stock
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:47
Price ($):394.0/630.0/1051.0/1575.0
Email:sales@amadischem.com
1-amino-3,3-difluoro-cyclohexanecarboxylic acid Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1780628-98-9)1-amino-3,3-difluoro-cyclohexanecarboxylic acid
Purity:99%/99%/99%/99%
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Price ($):394.0/630.0/1051.0/1575.0